Cas no 1804364-77-9 (Ethyl 5-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate)
Ethyl 5-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate
-
- Inchi: 1S/C11H11F4NO4/c1-2-19-8(17)3-7-10(20-11(13,14)15)9(18)6(4-12)5-16-7/h5H,2-4H2,1H3,(H,16,18)
- InChI Key: FMMSGVBXVGWGSG-UHFFFAOYSA-N
- SMILES: FCC1=CNC(=C(C1=O)OC(F)(F)F)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 468
- XLogP3: 1.8
- Topological Polar Surface Area: 64.599
Ethyl 5-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029094898-1g |
Ethyl 5-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate |
1804364-77-9 | 97% | 1g |
$1,519.80 | 2022-04-02 |
Ethyl 5-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on Ethyl 5-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate
Research Brief on Ethyl 5-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate (CAS: 1804364-77-9)
Ethyl 5-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate (CAS: 1804364-77-9) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique trifluoromethoxy and fluoromethyl substituents, exhibits promising pharmacological properties, making it a subject of ongoing research in the field of chemical biology and pharmaceutical sciences.
Recent studies have focused on the synthesis and optimization of Ethyl 5-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate, aiming to enhance its bioavailability and therapeutic efficacy. The compound's structural features, including the presence of fluorine atoms, contribute to its metabolic stability and ability to penetrate biological membranes, which are critical factors in drug design. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, to achieve high yields and purity of the target molecule.
In preclinical evaluations, Ethyl 5-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate has demonstrated notable activity against a range of biological targets. For instance, studies have reported its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its interaction with certain receptor proteins has been explored, highlighting its utility as a lead compound for the development of novel therapeutics.
One of the key challenges in the research of this compound is its pharmacokinetic profile. While its fluorinated structure enhances stability, it also poses challenges related to solubility and distribution. Recent efforts have focused on formulating derivatives or prodrugs of Ethyl 5-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate to address these limitations. For example, researchers have investigated the use of nanoparticle-based delivery systems to improve its absorption and targeted delivery.
The safety and toxicity profile of Ethyl 5-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate have also been subjects of rigorous investigation. Preliminary toxicological studies indicate that the compound exhibits a favorable safety margin at therapeutic doses, with minimal off-target effects. However, further in vivo studies are required to fully elucidate its long-term safety and potential side effects.
In conclusion, Ethyl 5-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate represents a promising candidate for further drug development. Its unique chemical structure and pharmacological properties make it a valuable tool for exploring new therapeutic avenues. Ongoing research aims to optimize its synthesis, enhance its pharmacokinetic properties, and expand its applications in treating various diseases. As the field advances, this compound is expected to play a pivotal role in the development of next-generation pharmaceuticals.
1804364-77-9 (Ethyl 5-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)